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Get Quote

Properties of Triethylaluminum (TEAL)

The table below summarizes the key properties of Triethylaluminum as found in the search results.

Property Description

Chemical Formula Typically exists as a dimer, Al₂(C₂H₅)₆ [1].

State &
Appearance

Colorless liquid [1].

Role & Acidity Acts as a Lewis acid, commonly used as a co-catalyst [1] [2].

Key Industrial
Applications

Co-catalyst in Ziegler-Natta olefin polymerization; precursor to fatty alcohols;
reagent in organic/organometallic synthesis; pyrophoric ignitor [1].

Safety & Reactivity Highly pyrophoric (ignites spontaneously in air) and reacts violently with water,
acids, alcohols, and oxidizers [1].

Experimental Context and Protocols
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While the search results do not contain a direct experimental protocol for comparing the Lewis acidity of

different trialkylaluminum compounds, they do provide context for how their acidity is studied and utilized.

Analysis of Lewis Acidic Sites: Advanced studies on methylaluminoxane (MAO), a cocatalyst
related to TMA, use Density Functional Theory (DFT) calculations to model the behavior of different

Lewis acidic sites. These computational methods help rationalize experimental observations, such as
the ability of these compounds to release cationic aluminum fragments, which is crucial for activating

catalysts [2].
Application in Synthesis: Triethylaluminum is reported to react with secondary amines to form

Lewis acid-base adducts. The general protocol involves combining the two compounds under an inert
atmosphere (e.g., using Schlenk or vacuum-line techniques) [3]. Subsequent thermolysis (heating) of

these adducts can yield aminoalane dimers, which are potential precursors for aluminum nitride thin
films [3].

Quantifying Acidity: For strong Lewis acids, Fluoride Ion Affinity (FIA) is a key metric for quantifying
strength. Although not reported for TEAL or TBA, one study calculated the FIA for a different

aluminum-based Lewis superacid, Al(OC(CF₃)₃)₃, at 547 kJ mol⁻¹ for comparison [4]. The
experimental Gutmann-Beckett method was also mentioned as a way to probe Lewis acidity

experimentally [4].

Practical Workflow for Handling

Handling pyrophoric and air-sensitive materials like triethylaluminum requires strict safety protocols. The

following diagram outlines the core workflow for their safe use in a research setting.
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Start Experiment

Preparation Phase

Review MSDS
and Standard Procedures

Ensure Inert Atmosphere
(Glove Box/Schlenk Line)

Assemble Dry/Solvent-Free
Apparatus

Execution Phase

Perform Reaction/Synthesis
under Inert Conditions

Monitor Reaction
(Temperature/Color Change)

Post-Experiment Phase

Q h R & Cl E i
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Quench Reagents & Clean Equipment
Following Safety Protocols

Properly Dispose of Waste
and By-products

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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